molecular formula C9H6N2O B011533 3-formyl-2-cyano-1-(2-propynyl)-1H-pyrrole CAS No. 104501-29-3

3-formyl-2-cyano-1-(2-propynyl)-1H-pyrrole

Cat. No. B011533
M. Wt: 158.16 g/mol
InChI Key: CJGIQBCUPKHVTQ-UHFFFAOYSA-N
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Patent
US04737513

Procedure details

27 ml of a 1M solution of oxalyl chloride in methylene chloride were cooled to -60° C. and 13.5 ml of a 1M solution of dimethyl sulfoxide in methylene chloride were added. After stirring for 5 minutes, a solution of 1.09 g of 3-hydroxymethyl-1-(2-propynyl)-1H-pyrrole-2-carbonitrile in 20 ml of methylene chloride was added, and the temperature was kept at -60° C. for 2 hours. 70 ml of a 1M solution of triethylamine in methylene chloride were added with stirring for 10 minutes at -60° C., and the temperature was allowed to rise to 20° C. 20 ml of water were added, followed by stirring, decanting and concentrating to dryness. The residue was chromatographed over silica and eluted with a mixture of hexane and ethyl acetate (6-4) to obtain 456 mg of 3-formyl-2-cyano-1-(2-propynyl)-1H-pyrrole.
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Identifiers

REACTION_CXSMILES
C(Cl)(=O)C(Cl)=O.CS(C)=O.[OH:11][CH2:12][C:13]1[CH:17]=[CH:16][N:15]([CH2:18][C:19]#[CH:20])[C:14]=1[C:21]#[N:22].C(N(CC)CC)C>C(Cl)Cl.O>[CH:12]([C:13]1[CH:17]=[CH:16][N:15]([CH2:18][C:19]#[CH:20])[C:14]=1[C:21]#[N:22])=[O:11]

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Conditions

Stirring
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After stirring for 5 minutes
Rate
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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
the temperature was kept at -60° C. for 2 hours
Duration
2 h
STIRRING
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Details
with stirring for 10 minutes at -60° C.
Duration
10 min
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Details
to rise to 20° C
STIRRING
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by stirring
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Details
decanting
CONCENTRATION
Type
CONCENTRATION
Details
concentrating to dryness
CUSTOM
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CUSTOM
Details
The residue was chromatographed over silica
WASH
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WASH
Details
eluted with a mixture of hexane and ethyl acetate (6-4)

Outcomes

Product
Details
Reaction Time
5 min
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Type
product
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Measurements
Type Value Analysis
AMOUNT: MASS 456 mg
YIELD: CALCULATEDPERCENTYIELD 42.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.